Cas no 1805970-62-0 (2-Amino-5-(difluoromethyl)-6-methoxypyridine-3-methanol)

• Product Name: 2-Amino-5-(difluoromethyl)-6-methoxypyridine-3-methanol
• CAS No: 1805970-62-0
• MF: C₈H₁₀F₂N₂O₂
• MW: 204.174008846283
• CID: 4854792
• Update Time: 2025-06-30

2-Amino-5-(difluoromethyl)-6-methoxypyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(difluoromethyl)-6-methoxypyridine-3-methanol

• Inchi： 1S/C8H10F2N2O2/c1-14-8-5(6(9)10)2-4(3-13)7(11)12-8/h2,6,13H,3H2,1H3,(H2,11,12)
• InChI Key： KYRWGCGTMZYEAR-UHFFFAOYSA-N
• SMILES： FC(C1=C(N=C(C(CO)=C1)N)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• XLogP3: 1.1
• Topological Polar Surface Area: 68.4

Additional information on 2-Amino-5-(difluoromethyl)-6-methoxypyridine-3-methanol

Professional Introduction to Compound with CAS No. 1805970-62-0 and Product Name: 2-Amino-5-(difluoromethyl)-6-methoxypyridine-3-methanol

The compound with the CAS number 1805970-62-0 and the product name 2-Amino-5-(difluoromethyl)-6-methoxypyridine-3-methanol represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates several key functional groups, including an amino group, a difluoromethyl group, a methoxy group, and a hydroxymethyl group, which contribute to its diverse chemical reactivity and biological activity.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The pyridine core of 2-Amino-5-(difluoromethyl)-6-methoxypyridine-3-methanol is particularly noteworthy, as pyridine derivatives have been extensively studied for their pharmacological properties. The presence of the amino group at the 2-position and the hydroxymethyl group at the 3-position enhances the compound's ability to interact with biological targets, making it a promising candidate for further investigation.

The difluoromethyl group at the 5-position is another critical feature of this compound. Difluoromethyl groups are known to improve metabolic stability and binding affinity in drug candidates. This modification can significantly enhance the pharmacokinetic properties of a molecule, making it more suitable for therapeutic use. Additionally, the methoxy group at the 6-position contributes to the compound's overall stability and reactivity, allowing for further chemical modifications if needed.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. The introduction of fluorine atoms into molecular structures can lead to improved drug efficacy by enhancing lipophilicity, reducing metabolic degradation, and increasing binding affinity to biological targets. The compound 2-Amino-5-(difluoromethyl)-6-methoxypyridine-3-methanol exemplifies these benefits, as its structure suggests potential interactions with enzymes and receptors involved in various disease pathways.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Pyridine derivatives have shown promise in treating conditions such as Alzheimer's disease and Parkinson's disease due to their ability to modulate neurotransmitter systems. The specific arrangement of functional groups in 2-Amino-5-(difluoromethyl)-6-methoxypyridine-3-methanol may enable it to interact with key neurotransmitter receptors or enzymes, offering a new therapeutic approach.

Furthermore, this compound has shown promise in preclinical studies as an inhibitor of certain kinases involved in cancer progression. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with cancer development. By inhibiting specific kinases, compounds like 2-Amino-5-(difluoromethyl)-6-methoxypyridine-3-methanol could potentially disrupt cancer cell growth and survival mechanisms.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyridine core efficiently. These synthetic strategies are critical for producing complex molecules like 2-Amino-5-(difluoromethyl)-6-methoxypyridine-3-methanol with high enantiopurity, which is essential for pharmaceutical applications.

In conclusion, 2-Amino-5-(difluoromethyl)-6-methoxypyridine-3-methanol (CAS No. 1805970-62-0) represents a significant advancement in medicinal chemistry. Its unique structural features and potential applications in treating neurological disorders and cancer make it a valuable compound for further research and development. As our understanding of biological systems continues to grow, compounds like this will play an increasingly important role in developing novel therapeutics that address unmet medical needs.